Cas no 1805221-70-8 (3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde)

• Product Name: 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde
• CAS No: 1805221-70-8
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857085
• Update Time: 2025-10-17

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-7(9)6-5(10)4(12(14)15)1-3(2-13)11-6/h1-2,7H,10H2
• InChI Key： JFRUCYOYNINLFA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C=O)N=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1
• Topological Polar Surface Area: 102

Additional information on 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde (CAS No. 1805221-70-8)

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde (CAS No. 1805221-70-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This nitropyridine derivative is characterized by its unique molecular structure, featuring an amino group, a difluoromethyl group, and a carboxaldehyde moiety. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

The compound's CAS number 1805221-70-8 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. In recent years, the demand for nitropyridine-based compounds has surged due to their applications in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity. For instance, the difluoromethyl group is known to enhance metabolic stability, a property highly sought after in modern drug design. This aligns with the growing interest in AI-driven drug discovery and computational chemistry, where such compounds are frequently analyzed for their binding affinities and pharmacokinetic profiles.

From a synthetic perspective, 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde serves as a key building block for constructing heterocyclic frameworks. Its carboxaldehyde functionality allows for further derivatization through condensation reactions, enabling the creation of Schiff bases or other nitrogen-containing heterocycles. This versatility is particularly relevant in the context of green chemistry, where researchers are increasingly focused on sustainable synthesis methods. The compound's role in catalysis and photocatalysis has also been explored, reflecting the broader trend toward energy-efficient chemical processes.

In agrochemical applications, nitropyridine derivatives like this compound are investigated for their potential as pesticide intermediates. The difluoromethyl group can impart resistance to degradation, extending the efficacy of active ingredients. This is especially pertinent given the rising global focus on food security and sustainable agriculture. Researchers are also examining its utility in smart materials, such as sensors or coatings, where its electronic properties can be harnessed for advanced functionalities.

The analytical characterization of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring purity and consistency, which are critical for industrial and academic applications. The compound's stability under various conditions is another area of active research, particularly in the context of storage optimization and transportation logistics.

As the scientific community continues to explore nitrogen-containing heterocycles, compounds like 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-carboxaldehyde are likely to remain at the forefront of innovation. Their integration into high-throughput screening platforms and machine learning models for molecular design underscores their relevance in contemporary research. For those seeking detailed protocols or safety data, the CAS registry and reputable chemical databases are invaluable resources.